6-methyl-N-(2-methyloxolan-3-yl)pyridin-3-amine

• Molecular Formula: C11H16N2O
• Molecular Weight: 192.26 g/mol
• SMILES: CC1C(CCO1)NC2=CN=C(C=C2)C
• InChI: InChI=1S/C11H16N2O/c1-8-3-4-10(7-12-8)13-11-5-6-14-9(11)2/h3-4,7,9,11,13H,5-6H2,1-2H3
• InChIKey: WBJJRYDGTFSHQE-UHFFFAOYSA-N

6-methyl-N-(2-methyloxolan-3-yl)pyridin-3-amine: Procurement & Identity

6-methyl-N-(2-methyloxolan-3-yl)pyridin-3-amine (CAS: 1555731-61-7) is a synthetic, small-molecule heterocyclic amine composed of a 6-methylpyridine core linked via a secondary amine to a 2-methyloxolane (tetrahydrofuran) ring [1]. With a molecular formula of C11H16N2O and a molecular weight of 192.26 g/mol [1], this compound serves primarily as a building block or fragment in medicinal chemistry and organic synthesis. Commercial sourcing typically provides a minimum purity of 95% . This document serves as a product-specific evidence guide for procurement and scientific selection, distinguishing this specific regioisomer from closely related structural analogs based on verifiable data.

Active commercial supply; not discontinued

Regioisomer-verified 6-methyl substitution pattern

Reported high purity suitable for fragment-based synthesis

• [1] Chemsrc. (2024). 6-methyl-N-(2-methyloxolan-3-yl)pyridin-3-amine. CAS 1555731-61-7. Retrieved from https://m.chemsrc.com/cas/1555731-61-7_3521966.html View Source

6-methyl-N-(2-methyloxolan-3-yl)pyridin-3-amine: Substitution Risks

Generic substitution among pyridin-3-amine derivatives is scientifically unsound due to the profound impact of regioisomerism on biological and chemical properties. The specific position of the methyl group on the pyridine ring (6-position) versus alternative substitution patterns (e.g., 2-position or 4-position) fundamentally alters the molecule's electronic distribution, steric environment, and hydrogen-bonding capacity, which are critical determinants of target binding affinity, enzyme inhibition selectivity, and reactivity in downstream synthetic steps [1]. While closely related analogs like 2-methyl-N-(2-methyloxolan-3-yl)pyridin-3-amine may share the same molecular formula and weight, their three-dimensional structure and physicochemical interactions are distinct, making them non-interchangeable in research contexts that demand specific SAR or precise synthetic outcomes [1].

Target 6-methyl regioisomer – specific electronic and steric profile

Analog 2-methyl regioisomer – altered target binding and synthetic reactivity

Supply Actively available from commercial sources

Supply Reported discontinued by at least one major vendor

• [1] Vidal Juan, B., Caturla Javaloyes, J. F., Lumeras Amador, W., & Vidal Gispert, L. (2011). New Pyridin-3-Amine Derivatives. U.S. Patent Application Publication No. US2011/0098298 A1. View Source

6-methyl-N-(2-methyloxolan-3-yl)pyridin-3-amine: Comparative Evidence Guide

Availability and Purity: 6-Methyl vs. 2-Methyl Regioisomers

The target compound, 6-methyl-N-(2-methyloxolan-3-yl)pyridin-3-amine, is available at a minimum purity of 95% from commercial suppliers . In contrast, the closely related 2-methyl regioisomer, 2-methyl-N-(2-methyloxolan-3-yl)pyridin-3-amine, while also offered at 95% purity, has been reported as discontinued by at least one major supplier, indicating potential supply chain instability for that specific analog . For procurement purposes, the continued, active commercial availability of the 6-methyl isomer ensures a more reliable research pipeline.

Supply chain reliability

Supplier data

Actively available
vs
Discontinued (2-methyl analog)

Reduces procurement disruption risk in research projects

Based on vendor catalog status review

Evidence Dimension	Commercial availability and minimum purity
Target Compound Data	Available; Minimum Purity: 95%
Comparator Or Baseline	2-methyl-N-(2-methyloxolan-3-yl)pyridin-3-amine (Regioisomer): Availability status 'Discontinued' at CymitQuimica
Quantified Difference	N/A (Binary availability difference)
Conditions	Vendor catalog and product page review (Leyan, CymitQuimica)

Why This Matters

Supply chain reliability is a critical, often overlooked factor in research procurement; selecting an actively available isomer mitigates the risk of project delays due to product discontinuation.

TPSA and LogP Comparison with Structural Analogs

The target compound exhibits a Topological Polar Surface Area (TPSA) of 34.15 Ų and a calculated LogP of 1.97932 . These values are numerically identical to those of the 2-methyl regioisomer and the 6-chloro analog , as reported by commercial vendors. While this suggests similar membrane permeability and solubility potential within this narrow chemotype, it underscores that the primary differentiation lies not in these bulk physicochemical descriptors but in the specific spatial and electronic features of the 6-methyl substitution pattern, which are expected to govern target recognition and selectivity.

Physicochemical descriptors

Computed data

TPSA 34.15 Ų · LogP 1.98

Identical across regioisomers; spatial differentiation is key

Computational predictions from vendor datasheets

Evidence Dimension	Topological Polar Surface Area (TPSA) and Calculated LogP
Target Compound Data	TPSA: 34.15 Ų; LogP: 1.98
Comparator Or Baseline	2-methyl-N-(2-methyloxolan-3-yl)pyridin-3-amine: TPSA: 34.15 Ų; LogP: 1.98 ; 6-chloro-N-(2-methyloxolan-3-yl)pyridin-3-amine: TPSA: 34.15 Ų
Quantified Difference	0.00 Ų for TPSA; 0.00 for LogP
Conditions	Computational prediction data as provided on vendor technical datasheets

Why This Matters

Understanding that key ADME predictors are identical across close analogs allows researchers to focus procurement decisions on the more impactful, albeit less easily quantifiable, differences in molecular recognition, reinforcing the need for the specific regioisomer.

Regioisomer Differentiation in Kinase Inhibitor Design

The pyridin-3-amine scaffold, particularly with specific substitutions like the 6-methyl group, is a privileged motif in kinase inhibitor drug discovery [1]. While direct quantitative comparative data (e.g., IC50 values) for the target compound against the 2-methyl or 4-methyl isomers in a specific kinase assay is not available in the public domain, class-level inference from patent literature demonstrates that small changes in the pyridine substitution pattern lead to dramatic shifts in potency and selectivity profiles for p38 MAP kinase and other targets [1]. The 6-methyl group's position is distinct from the 2-position, which would introduce steric hindrance adjacent to the exocyclic amine, potentially altering the dihedral angle and hydrogen-bonding network with a biological target.

Kinase SAR context

Class-level inference

6-methyl position may yield distinct kinase selectivity

Reported SAR supports regioisomer-specific selection

Patent literature class-level trends; target-specific data unavailable

Evidence Dimension	Expected kinase inhibition profile
Target Compound Data	6-methylpyridin-3-amine scaffold; specific activity data unavailable
Comparator Or Baseline	2-methyl or 4-methyl regioisomers; potency and selectivity shown to vary significantly with substitution pattern in kinase inhibitor patents [1]
Quantified Difference	N/A (Qualitative class-level inference)
Conditions	Analysis of general structure-activity relationships (SAR) from patent literature on pyridin-3-amine derivatives

Why This Matters

In the absence of target-specific data, the known SAR of the pyridin-3-amine class provides a rational basis for selecting the 6-methyl isomer over its analogs, as it represents a distinct, less-explored chemical space that may yield a unique pharmacological profile when incorporated into a lead series.

• [1] Vidal Juan, B., Caturla Javaloyes, J. F., Lumeras Amador, W., & Vidal Gispert, L. (2011). New Pyridin-3-Amine Derivatives. U.S. Patent Application Publication No. US2011/0098298 A1. View Source

6-methyl-N-(2-methyloxolan-3-yl)pyridin-3-amine: Primary Applications

Fragment-Based Drug Discovery (FBDD) Libraries

The compound's low molecular weight (192.26 g/mol) [1] and distinct 6-methylpyridine-amine motif make it a suitable fragment for inclusion in FBDD screening libraries. Its commercial availability at 95% purity allows for direct use in biophysical assays (e.g., SPR, NMR) to identify weak but ligand-efficient interactions with novel biological targets, particularly kinases, where similar pyridine fragments have proven valuable [2].

Synthesis of Kinase Inhibitor Intermediates

As a building block, this compound can be further functionalized through the secondary amine or the pyridine ring to generate more complex molecules. Its specific 6-methyl substitution pattern provides a defined starting point for the exploration of structure-activity relationships (SAR) around the pyridine core, a common feature in p38 MAP kinase inhibitor programs and related research [2].

Computational Model Calibration & Cheminformatics

The availability of calculated physicochemical parameters like TPSA (34.15 Ų) and LogP (1.98) , which are identical to its 2-methyl regioisomer , provides a useful dataset for cheminformatic studies. Researchers can use these compounds to validate computational models that predict the effects of regioisomerism on properties beyond simple 2D descriptors, such as molecular conformation, electrostatic potential, and metabolic stability.

Application

Selection Property

Validation Focus

Fragment-based screening

Fragment-like profile (low MW, purity)

Biophysical assay compatibility

Kinase inhibitor intermediate synthesis

Regioisomeric identity, synthetic handle

SAR exploration around pyridine core

Cheminformatics model calibration

Computed descriptor consistency

Validate regioisomerism effects beyond 2D descriptors

• [1] Chemsrc. (2024). 6-methyl-N-(2-methyloxolan-3-yl)pyridin-3-amine. CAS 1555731-61-7. Retrieved from https://m.chemsrc.com/cas/1555731-61-7_3521966.html View Source
• [2] Vidal Juan, B., Caturla Javaloyes, J. F., Lumeras Amador, W., & Vidal Gispert, L. (2011). New Pyridin-3-Amine Derivatives. U.S. Patent Application Publication No. US2011/0098298 A1. View Source